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Compound of Interest

Compound Name: 1,1,1-Tris(4-hydroxyphenyl)ethane

Cat. No.: B1294721

Essential Safety and Handling Guide for 1,1,1-
Tris(4-hydroxyphenyl)ethane

This guide provides critical safety and logistical information for the handling and disposal of
1,1,1-Tris(4-hydroxyphenyl)ethane (THPE), CAS Number 27955-94-8.[1] It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Physicochemical Properties
Property Value
Appearance Off-white to white crystalline powder[1]
Molecular Formula C20H1803][1]
Molecular Weight 306.36 g/mol [1]
Melting Point 246-248 °C[1]
Boiling Point ~531.8 °C (predicted)[1]
Density ~1.23 - 1.252 g/cm3[1]
Water Solubility 0.0251 g/L at 20 °CJ[1]
Autoignition Temperature >400 °C at 1,013 hPa[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or chemical
goggles.[2][3] A face shield may be required in

situations with a higher risk of dust generation.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
[2] Wear impervious clothing, overalls, or a PVC

apron to prevent skin contact.[2]

Respiratory Protection

Generally not required if handled in a well-
ventilated area.[1] If dust is generated, a
NIOSH/MSHA-approved N95 dust mask or a
positive-pressure supplied air respirator for high

concentrations should be worn.[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is crucial for the safe handling of THPE.

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[2]

o Confirm that an eye wash unit and safety shower are readily accessible.[2]

o Don all required personal protective equipment as specified above.

e Handling:

o Avoid all personal contact, including inhalation of dust.[2]

o Handle as a powder or crystalline solid, minimizing the creation of dust.[1][2]
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o Use appropriate tools (e.g., spatulas, scoops) for transferring the chemical.

o Keep the container tightly closed when not in use.[1]

e Storage:
o Store in a cool, dry, and well-ventilated area.[1]
o Keep containers tightly sealed to prevent leakage.

o Store away from incompatible materials such as oxidizing agents, acids, aldehydes, and
isocyanates.[2]

Emergency Procedures

First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] o
water. Seek medical attention if irritation

persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact .

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1]

Accidental Release Measures
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e Minor Spills:
o Ensure adequate ventilation.
o Wear appropriate PPE.

o Sweep up the spilled solid, avoiding dust generation, and place it in a suitable, closed
container for disposal.[1]

o Clean the spill area thoroughly.
e Major Spills:
o Evacuate the area.
o Alert emergency responders.[2]
o Contain the spillage to prevent entry into waterways or sewers.[2]
o Follow the guidance of trained hazardous material personnel for cleanup.

Disposal Plan

1,1,1-Tris(4-hydroxyphenyl)ethane and its container must be disposed of as hazardous
waste.[2]

» Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.[1]

o Do not mix with other waste streams unless directed by your institution's environmental
health and safety (EHS) office.

» Disposal Regulations:

o All waste disposal must be conducted in accordance with local, state, and federal
regulations.[2]
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o Contact your institution's EHS office for specific disposal procedures and to arrange for
waste pickup.

o Avoid release to the environment.[1][2]

Workflow and Safety Diagram

Caption: Workflow for safe handling, storage, and disposal of THPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,1,1-Tris(4-
hydroxyphenyl)ethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294721#personal-protective-equipment-for-
handling-1-1-1-tris-4-hydroxyphenyl-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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